4-(Phenylsulfamoyl)phenyl 4-(2-bromoethyl)benzoate

• CAS No.: 89311-68-2
• Molecular Formula: C21H18BrNO4S
• Molecular Weight: 460.3 g/mol
• IUPAC Name: [4-(phenylsulfamoyl)phenyl] 4-(2-bromoethyl)benzoate
• InChI: InChI=1S/C21H18BrNO4S/c22-15-14-16-6-8-17(9-7-16)21(24)27-19-10-12-20(13-11-19)28(25,26)23-18-4-2-1-3-5-18/h1-13,23H,14-15H2
• InChI Key: YVWVJRQOIPZQMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)CCBr

Description

4-(Phenylsulfamoyl)phenyl 4-(2-bromoethyl)benzoate is a useful research compound. Its molecular formula is C21H18BrNO4S and its molecular weight is 460.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 24.93 g (0.10 mol) of N-phenyl-4-hydroxybenzenesulfonamide, 10.12 g (0.10 mol) of triethylamine and 150 ml of methylene chloride was added, dropwise, a solution of 24.75 g (0.10 mol) of 4-(2-bromoethyl)benzoyl chloride in 150 ml of methylene chloride over a period of 12 minutes. The reaction mixture was stirred at room temperature for 3 hours, after which 500 ml of methylene chloride were added. The solution was washed once with 2% HCl and twice with water, dried over magnesium sulfate and concentrated to a white solid. Recrystallization from ethanol gave 39.7 g (86.1% of theory) of 4-(N-phenylsulfamoyl)phenyl 4-(2-bromoethyl)benzoate, mp=156°-7° C.